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Compound of Interest

Compound Name: 4-Amino-2-nitrophenol

Cat. No.: B085986

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Amino-2-nitrophenol, a significant
chemical compound with diverse applications, particularly in the dye industry and as a
metabolite of pharmacologically active substances. This document details its molecular
structure, chemical properties, synthesis, analytical methods, and biological relevance.

Core Molecular and Physicochemical Properties

4-Amino-2-nitrophenol, a substituted aromatic compound, possesses a distinct molecular
architecture that governs its chemical behavior and physical characteristics.

Molecular Structure and Identifiers

The fundamental structural and identifying information for 4-Amino-2-nitrophenol is
summarized below.
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Identifier Value

IUPAC Name 4-amino-2-nitrophenol[1]

CAS Number 119-34-6[1][2]

Molecular Formula CeHeN203[1][2]

Molecular Weight 154.12 g/mol [1]

Canonical SMILES C1=CC(=C(C=C1N)--INVALID-LINK--[O-])O[1]
InChl Key WHODQVWERNSQEO-UHFFFAOYSA-N[1]

Physicochemical Data

The physicochemical properties of 4-Amino-2-nitrophenol are crucial for its handling,
application, and understanding its environmental and biological fate.

Property Value

) o Dark red plates, needles, or a reddish-purple
Physical Description

powder.[1]
Melting Point 125-127 °CJ[1]
Boiling Point 110 °C at 12 mmHg[1]
Solubility Insoluble in water.[2]
pKa 7.81 at 25 °C (phenol)[1]
LogP (Octanol-Water Partition Coefficient) 0.96[1]

Synthesis and Experimental Protocols

The synthesis of 4-Amino-2-nitrophenol typically involves the selective reduction of a dinitro
precursor. While a specific detailed protocol for its direct synthesis is not readily available in the
provided search results, a representative procedure can be adapted from the synthesis of its
isomer, 2-amino-4-nitrophenol, which involves the partial reduction of 2,4-dinitrophenol.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://sielc.com/4-amino-2-nitrophenol
https://sielc.com/4-amino-2-nitrophenol
https://www.guidechem.com/encyclopedia/4-amino-2-nitrophenol-dic2515.html
https://sielc.com/4-amino-2-nitrophenol
https://www.guidechem.com/encyclopedia/4-amino-2-nitrophenol-dic2515.html
https://sielc.com/4-amino-2-nitrophenol
https://sielc.com/4-amino-2-nitrophenol
https://sielc.com/4-amino-2-nitrophenol
https://www.benchchem.com/product/b085986?utm_src=pdf-body
https://sielc.com/4-amino-2-nitrophenol
https://sielc.com/4-amino-2-nitrophenol
https://sielc.com/4-amino-2-nitrophenol
https://www.guidechem.com/encyclopedia/4-amino-2-nitrophenol-dic2515.html
https://sielc.com/4-amino-2-nitrophenol
https://sielc.com/4-amino-2-nitrophenol
https://www.benchchem.com/product/b085986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Representative Synthesis Protocol: Partial Reduction of
a Dinitrophenol

This protocol is based on the synthesis of 2-amino-4-nitrophenol and illustrates a general
approach that could be adapted for 4-Amino-2-nitrophenol.

Materials:

2,4-dinitrophenol

e Ammonium chloride

e Concentrated agueous ammonia

e Fused sodium sulfide (60%)

e Glacial acetic acid

e Activated carbon (e.g., Norit)

o Water

Procedure:

A suspension of 2,4-dinitrophenol in water is prepared in a three-necked flask equipped with
a stirrer, reflux condenser, and thermometer.

o Ammonium chloride and concentrated aqueous ammonia are added, and the mixture is
heated to 85°C.

 After cooling to 70°C, sodium sulfide is added portion-wise, maintaining the temperature
between 80-85°C.

e The reaction mixture is heated at 85°C for an additional 15 minutes and then filtered while
hot.

o The filtrate is cooled to allow for crystallization.
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e The collected crystals are dissolved in boiling water and acidified with glacial acetic acid.

e The solution is treated with activated carbon, filtered hot, and cooled to 20°C to yield the
aminonitrophenol product.

Analytical Protocol: Determination by High-Performance
Liquid Chromatography (HPLC)

4-Amino-2-nitrophenol is frequently analyzed in commercial products like hair dyes using
HPLC.

Instrumentation and Conditions:
e HPLC System: A standard HPLC system equipped with a UV detector.
e Column: Primesep 100 stationary phase column.[1]

* Mobile Phase: An isocratic mobile phase consisting of water and acetonitrile (MeCN) with a
sulfuric acid buffer.[1]

o Detection: UV detection at 275 nm.[1]

Procedure:

Standard Preparation: A standard solution of 4-Amino-2-nitrophenol is prepared in a
suitable solvent (e.g., the mobile phase).

e Sample Preparation: The sample containing 4-Amino-2-nitrophenol (e.g., a hair dye
formulation) is dissolved and diluted as necessary with the mobile phase.

« Injection: A defined volume of the prepared sample is injected into the HPLC system.

e Analysis: The chromatogram is recorded, and the peak corresponding to 4-Amino-2-
nitrophenol is identified by its retention time compared to the standard. Quantification is
achieved by comparing the peak area of the sample to that of the standard.

Biological Significance and Pathways
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4-Amino-2-nitrophenol is a known metabolite of 2,4-dinitrophenol (DNP), a compound with
significant biological activity. The metabolic conversion of DNP involves the reduction of one of
the nitro groups to an amino group.

Metabolic Pathway of 2,4-Dinitrophenol

The following diagram illustrates the metabolic reduction of 2,4-dinitrophenol to its
aminonitrophenol metabolites.
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Metabolic reduction of 2,4-dinitrophenol.

In studies involving the administration of 2,4-dinitrophenol to mice, both 2-amino-4-nitrophenol
and 4-amino-2-nitrophenol have been identified as plasma metabolites.[3] Of these, 2-amino-
4-nitrophenol was found in greater amounts and had a longer elimination half-life (46 hours)
compared to 4-amino-2-nitrophenol (26 hours).[3]

Toxicological and Safety Information

4-Amino-2-nitrophenol is classified as a substance that may be harmful if swallowed and can
cause serious eye damage. It is also considered a suspected carcinogen, with studies showing
evidence of carcinogenicity in male rats, where it induced transitional cell carcinomas of the
urinary bladder.[2] Due to these potential health risks, appropriate safety precautions should be
taken when handling this compound. This includes the use of personal protective equipment
such as gloves, safety glasses, and respiratory protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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